![molecular formula C12H21LiN2O4 B6188161 lithium 2-{4-amino-1-[(tert-butoxy)carbonyl]piperidin-3-yl}acetate CAS No. 2639415-79-3](/img/no-structure.png)
lithium 2-{4-amino-1-[(tert-butoxy)carbonyl]piperidin-3-yl}acetate
Overview
Description
Lithium 2-{4-amino-1-[(tert-butoxy)carbonyl]piperidin-3-yl}acetate, also known as Li2TBA, is a lithium salt of an amino acid that has been used in a number of scientific research applications. Li2TBA is a water-soluble compound that can be used in a variety of laboratory experiments, including studies of the mechanism of action, biochemical and physiological effects, and drug development. It has been used in a number of scientific studies, including those related to cancer, diabetes, and Alzheimer’s disease. Li2TBA has been found to be a safe and effective reagent for laboratory experiments.
Scientific Research Applications
Lithium 2-{4-amino-1-[(tert-butoxy)carbonyl]piperidin-3-yl}acetate has been used in a number of scientific research applications, including studies of the mechanism of action, biochemical and physiological effects, and drug development. It has been used in studies related to cancer, diabetes, and Alzheimer’s disease. In addition, this compound has been used to study the effects of lithium on the nervous system, as well as its effects on the cardiovascular system.
Mechanism of Action
The mechanism of action of lithium 2-{4-amino-1-[(tert-butoxy)carbonyl]piperidin-3-yl}acetate is not well understood, but it is believed to act as a chelator, binding to metal ions and preventing them from binding to biological molecules. This prevents the metal ions from interfering with the normal functioning of the cells and tissues. It is also believed to act as an antioxidant, helping to protect cells from oxidative damage.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects, including the inhibition of the enzyme acetylcholinesterase. This enzyme is responsible for breaking down the neurotransmitter acetylcholine, which is important for memory and learning. In addition, this compound has been found to increase the activity of the enzyme glutathione peroxidase, which helps protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
The main advantage of using lithium 2-{4-amino-1-[(tert-butoxy)carbonyl]piperidin-3-yl}acetate in laboratory experiments is its water-solubility, which makes it easy to use and handle. In addition, its low toxicity makes it a safe reagent for use in experiments. However, this compound has some limitations, including its low solubility in organic solvents, which can make it difficult to use in some experiments.
Future Directions
There are a number of potential future directions for the use of lithium 2-{4-amino-1-[(tert-butoxy)carbonyl]piperidin-3-yl}acetate in scientific research. These include further studies on the mechanism of action, biochemical and physiological effects, and drug development. In addition, this compound could be used to study the effects of lithium on the nervous system and its effects on the cardiovascular system. Furthermore, this compound could be used to study the effects of lithium on the metabolism and its effects on the immune system. Finally, this compound could be used to study the effects of lithium on the development of new drugs and treatments for a variety of diseases.
Synthesis Methods
Lithium 2-{4-amino-1-[(tert-butoxy)carbonyl]piperidin-3-yl}acetate can be synthesized by a two-step process involving the reaction of lithium carbonate with an amino acid ester. The first step involves the reaction of lithium carbonate with the amino acid ester, which produces a lithium salt of the amino acid. The second step involves the addition of acetic acid to the lithium salt, which yields the desired product, this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium 2-{4-amino-1-[(tert-butoxy)carbonyl]piperidin-3-yl}acetate involves the protection of the amine group, followed by the reaction with tert-butyl 4-oxopiperidine-1-carboxylate to form the protected piperidine intermediate. This intermediate is then deprotected and reacted with lithium acetate to form the final product.", "Starting Materials": [ "4-amino-1-piperidinecarboxylic acid", "tert-butyl chloroformate", "tert-butyl 4-oxopiperidine-1-carboxylate", "lithium acetate", "diethyl ether", "methanol", "triethylamine", "sodium bicarbonate" ], "Reaction": [ "Protection of amine group with tert-butyl chloroformate and triethylamine in methanol", "Reaction of protected amine with tert-butyl 4-oxopiperidine-1-carboxylate in diethyl ether to form protected piperidine intermediate", "Deprotection of tert-butyl group with sodium bicarbonate in methanol", "Reaction of deprotected piperidine intermediate with lithium acetate in methanol to form lithium 2-{4-amino-1-[(tert-butoxy)carbonyl]piperidin-3-yl}acetate" ] } | |
CAS RN |
2639415-79-3 |
Molecular Formula |
C12H21LiN2O4 |
Molecular Weight |
264.2 |
Purity |
95 |
Origin of Product |
United States |
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